Cas no 1350521-56-0 (4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile)

• Product Name: 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile
• CAS No: 1350521-56-0
• MF: C₆H₅BrN₂
• MW: 185.021300077438
• MDL: MFCD20502407
• CID: 4591771
• PubChem ID: 56776528
• Update Time: 2025-10-29

4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-1H-pyrrole-2-carbonitrile
• STL411853
• 4-Bromo-5-methylpyrrole-2-carbonitrile
• SY273561
• 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile, AldrichCPR
• DB-412408
• 1350521-56-0
• AKOS015832894
• MFCD20502407
• CS-0117701
• SCHEMBL22319885
• W19337
• WS-01987
• 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile

• MDL： MFCD20502407
• Inchi： 1S/C6H5BrN2/c1-4-6(7)2-5(3-8)9-4/h2,9H,1H3
• InChI Key： BPHUOCGIYKCJRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)NC=1C

Computed Properties

• Exact Mass: 183.96361 g/mol
• Monoisotopic Mass: 183.96361 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.6
• Molecular Weight: 185.02

Additional information on 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile

4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1350521-56-0): A Versatile Building Block in Organic Synthesis

The 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile (CAS No. 1350521-56-0) is a highly valuable heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. As a brominated pyrrole derivative, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials.

With the molecular formula C₆H₅BrN₂, this pyrrole carbonitrile compound features both bromine and nitrile functional groups, making it exceptionally useful for further chemical modifications. The presence of these reactive sites allows for diverse transformations, including cross-coupling reactions, nucleophilic substitutions, and cyclization processes that are fundamental in modern organic chemistry.

Recent trends in medicinal chemistry have shown increased interest in pyrrole-based scaffolds, particularly for drug discovery applications. Researchers are actively investigating 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile derivatives as potential building blocks for kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This aligns with current pharmaceutical industry demands for novel heterocyclic structures with improved bioavailability and target specificity.

The compound's unique structural features make it particularly valuable in the development of small molecule therapeutics. Its bromine substituent at the 4-position enables efficient palladium-catalyzed coupling reactions, while the nitrile group offers opportunities for further functionalization through hydrolysis, reduction, or cycloaddition reactions. These properties have made it a popular choice among synthetic chemists working on structure-activity relationship studies.

In materials science applications, 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile has shown promise as a precursor for conducting polymers and organic electronic materials. The pyrrole core, when incorporated into conjugated systems, can contribute to interesting electronic properties that are valuable for organic semiconductors and photovoltaic materials. This has become particularly relevant with the growing demand for sustainable energy solutions and flexible electronics.

The synthesis and handling of 1350521-56-0 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. Storage should be in a cool, dry place, protected from light to maintain stability.

Analytical characterization of 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile typically includes nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These techniques confirm the compound's purity and structural integrity, which are critical for research applications. The bromine atom produces characteristic splitting patterns in ¹H NMR spectra that aid in structural verification.

Market availability of CAS 1350521-56-0 has improved in recent years due to growing demand from both academic and industrial research sectors. Several specialty chemical suppliers now offer this compound in various quantities, with purity levels ranging from 95% to 98% for general research use, and higher grades (≥99%) for more sensitive applications. Price fluctuations are typically tied to raw material costs and production scale.

Recent patent literature reveals an increasing number of applications for 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile derivatives in drug discovery programs. Pharmaceutical companies are particularly interested in its potential for creating novel antibacterial and anticancer agents, addressing the urgent need for new therapeutic options in the face of growing antibiotic resistance and complex oncology targets.

The environmental fate and biodegradation pathways of pyrrole carbonitrile compounds are currently under investigation as part of broader green chemistry initiatives. Researchers are developing more sustainable synthetic routes to such intermediates, including catalytic methods that reduce waste and improve atom economy. These developments align with the chemical industry's commitment to greener production processes.

For researchers considering 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile for their projects, it's worth noting that the compound's reactivity profile allows for selective modifications. The bromine can participate in metal-catalyzed cross-couplings while leaving the nitrile group intact for subsequent transformations. This sequential functionalization capability makes it particularly valuable for combinatorial chemistry and library synthesis approaches.

Quality control specifications for 1350521-56-0 typically include assessments of appearance (usually white to off-white crystalline powder), melting point range, chromatographic purity, and residual solvent content. Reputable suppliers provide comprehensive certificates of analysis with each batch, ensuring researchers can rely on consistent material properties for their experiments.

Looking ahead, the demand for 4-Bromo-5-methyl-1H-pyrrole-2-carbonitrile is expected to grow as its applications expand into new areas of research. The compound's versatility as a synthetic intermediate, combined with the continued importance of pyrrole derivatives in medicinal chemistry, positions it as a valuable tool for chemical innovation in multiple disciplines.